Cas no 2141-59-5 (2-Hexenedinitrile, (2E)-)

• Product Name: 2-Hexenedinitrile, (2E)-
• CAS No: 2141-59-5
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 1400744
• PubChem ID: 5702565
• Update Time: 2025-04-20

2-Hexenedinitrile, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenedinitrile, (2E)-
• 2-Hexenedinitrile, E-
• 2141-59-5
• (E)-hex-2-enedinitrile
• 1,4-dicyanobutene
• .ALPHA.-HYDROMUCONONITRILE, TRANS-
• hex-2-enedinitrile
• SCHEMBL2190216
• 2-HEXENEDINITRILE, (E)-
• AKOS006272314
• TRANS-1,4-DICYANO-1-BUTENE
• 5LDZ47PQME
• 13042-02-9
• UNII-5LDZ47PQME

• Inchi： 1S/C6H6N2/c7-5-3-1-2-4-6-8/h1,3H,2,4H2/b3-1+
• InChI Key： ZQOHAQBXINVHHC-HNQUOIGGSA-N
• SMILES： N#CCC/C=C/C#N

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58